3-(8-Hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(p-tolyl)-2-propyn-1-one

• Molecular Formula: C18H20O4
• Molecular Weight: 300.3 g/mol
• IUPAC Name: 3-(8-hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(4-methylphenyl)prop-2-yn-1-one
• InChI: InChI=1S/C18H20O4/c1-14-2-4-15(5-3-14)16(19)6-7-17(20)8-10-18(11-9-17)21-12-13-22-18/h2-5,20H,8-13H2,1H3
• InChI Key: VXVVWYYPQOVCQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C#CC2(CCC3(CC2)OCCO3)O

Description

3-(8-Hydroxy-1,4-dioxaspiro[4.5]decan-8-yl)-1-(p-tolyl)-2-propyn-1-one is a useful research compound. Its molecular formula is C18H20O4 and its molecular weight is 300.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-(3-hydroxy-3-(p-tolyl)propyn-1-yl)-1,4-dioxaspiro[4.5]decan-8-ol (Reference Example 3) (17.5 g, 57.9 mmol) in dichloromethane (289 mL), manganese dioxide (29.6 g, 289 mmol) was added, and the obtained solution was stirred at room temperature for 15 hours. The reaction solution was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was purified by flash chromatography (silica gel, n-hexane/ethyl acetate) to obtain the captioned compound (14.3 g, 47.6 mmol, 82%) as an oily product.